Cas no 2171970-66-2 (1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one)

• Product Name: 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one
• CAS No: 2171970-66-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6069619
• PubChem ID: 165521329
• Update Time: 2025-06-13

1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one
• 1-[2-(4-methyl-1H-imidazol-1-yl)phenyl]propan-1-one
• EN300-1293201
• 2171970-66-2

• Inchi： 1S/C13H14N2O/c1-3-13(16)11-6-4-5-7-12(11)15-8-10(2)14-9-15/h4-9H,3H2,1-2H3
• InChI Key： YZWDGYALERYQBA-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=CC=1N1C=NC(C)=C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one

Comprehensive Analysis of 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one (CAS No. 2171970-66-2)

1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one, with the CAS number 2171970-66-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a propan-1-one moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules that target enzyme inhibition and receptor modulation.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one under the spotlight. Its imidazole core is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in designing new therapeutics. Recent studies have explored its role in modulating kinase activity and inflammatory pathways, aligning with current trends in precision medicine and personalized healthcare. This compound's versatility also extends to material science, where its aromatic properties are investigated for advanced polymer applications.

One of the most frequently asked questions about CAS 2171970-66-2 revolves around its synthetic routes and purity standards. Laboratories prioritize high-purity batches to ensure reproducibility in experimental results, especially when studying its structure-activity relationships (SAR). Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing this compound, addressing another common query among researchers. Additionally, its stability under various pH conditions and solubility profiles are key considerations for formulation scientists.

In the context of green chemistry, 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one has been evaluated for sustainable synthesis methods. The pharmaceutical industry's shift toward eco-friendly processes has led to innovations in catalytic reactions and solvent-free systems for producing such intermediates. This aligns with global initiatives to reduce waste and energy consumption, making it a trending topic in scientific forums and AI-driven drug discovery platforms.

Another area of interest is the compound's potential in neurological research. Preliminary data suggest its derivatives may interact with neurotransmitter receptors, sparking discussions about its utility in treating CNS disorders. However, further in vitro and in vivo studies are needed to validate these hypotheses. This cautious optimism reflects the broader scientific community's approach to balancing innovation with rigorous validation.

From a commercial perspective, suppliers of CAS 2171970-66-2 emphasize its availability in custom quantities and isotopic labeling options, catering to diverse research needs. The compound's MSDS and handling guidelines are frequently updated to comply with international safety standards, ensuring transparency for end-users. As the demand for high-value chemical intermediates grows, this compound remains a staple in catalogs targeting academic and industrial researchers.

In summary, 1-2-(4-methyl-1H-imidazol-1-yl)phenylpropan-1-one represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from drug development to material science—underscore its importance in modern research. By addressing common queries and aligning with industry trends, this overview provides a holistic perspective on why this compound continues to captivate the scientific community.